(2E)-3-cyclohexylbut-2-enoic acid
Overview
Description
(2E)-3-Cyclohexylbut-2-enoic acid, also known as (2E)-3-cyclohexylbutyric acid, is a cyclic unsaturated fatty acid found in many plants and animals. It is a structural isomer of 3-cyclohexylbutyric acid, which is a saturated fatty acid. This fatty acid is known for its ability to act as an intermediate in biochemical pathways and has been studied for its potential applications in the fields of medicine, biochemistry, and nutrition.
Scientific Research Applications
(2E)-3-Cyclohexylbut-2-enoic acid has been studied for its potential applications in the fields of medicine, biochemistry, and nutrition. In medicine, it has been studied for its potential use as an anti-inflammatory and antifungal agent. In biochemistry, it has been studied for its potential use as a substrate in biochemical pathways. In nutrition, it has been studied for its potential use as an energy source and as a dietary supplement.
Mechanism of Action
The exact mechanism of action of (2E)-3-cyclohexylbut-2-enoic acid is not yet fully understood. However, it is believed to act as an intermediate in biochemical pathways, such as fatty acid metabolism. It has been shown to inhibit the activity of fatty acid synthase, an enzyme involved in the synthesis of fatty acids.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of fatty acid synthase, an enzyme involved in the synthesis of fatty acids. It has also been shown to increase the activity of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. In addition, it has been shown to increase the production of nitric oxide, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
(2E)-3-Cyclohexylbut-2-enoic acid has several advantages and limitations when used in lab experiments. One advantage is that it can be easily synthesized using a variety of methods. Another advantage is that it is relatively non-toxic and has low levels of side effects. A limitation is that it is not as widely studied as other fatty acids, so its effects on biochemical and physiological processes are not fully understood.
Future Directions
There are several potential future directions for (2E)-3-cyclohexylbut-2-enoic acid research. One potential direction is to further study its potential applications in the fields of medicine, biochemistry, and nutrition. Another potential direction is to investigate its potential effects on other biochemical and physiological processes. Additionally, further research could be conducted on the synthesis methods of this compound and other related compounds. Finally, further research could be conducted on the structure-activity relationships of this compound and other related compounds.
Synthesis Methods
(2E)-3-Cyclohexylbut-2-enoic acid can be synthesized using several different methods. One method involves the condensation reaction of cyclohexane-1,3-dione and ethyl acetoacetate in the presence of a base catalyst such as sodium hydroxide. This reaction yields both this compound and 3-cyclohexylbutyric acid. Another method involves the hydrolysis of ethyl 3-cyclohexylbutyrate in the presence of a base catalyst such as sodium hydroxide. This reaction yields this compound and ethyl alcohol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2E)-3-cyclohexylbut-2-enoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium acetate", "2-bromo-3-cyclohexylpropanoic acid" ], "Reaction": [ "Step 1: Bromination of cyclohexene using bromine in acetic acid to yield 2-bromocyclohexene", "Step 2: Reduction of 2-bromocyclohexene using sodium borohydride in ethanol to yield cyclohexyl-2-ene-1-ol", "Step 3: Oxidation of cyclohexyl-2-ene-1-ol using sodium chlorite in acetic acid to yield cyclohexyl-2-ene-1-one", "Step 4: Reaction of cyclohexyl-2-ene-1-one with sodium acetate and acetic anhydride to yield 2-acetoxy-3-cyclohexylpropanoic acid", "Step 5: Bromination of 2-acetoxy-3-cyclohexylpropanoic acid using bromine in acetic acid to yield 2-bromo-3-cyclohexylpropanoic acid", "Step 6: Dehydrobromination of 2-bromo-3-cyclohexylpropanoic acid using sodium hydroxide in ethanol to yield (2E)-3-cyclohexylbut-2-enoic acid" ] } | |
CAS RN |
74896-74-5 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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